Cas no 1261901-31-8 (Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate)

• Product Name: Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate
• CAS No: 1261901-31-8
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 2762266
• PubChem ID: 53220946
• Update Time: 2025-04-21

Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1261901-31-8
• DTXSID80685637
• Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate

• Inchi： 1S/C15H14O4/c1-18-14-8-12(7-13(16)9-14)10-4-3-5-11(6-10)15(17)19-2/h3-9,16H,1-2H3
• InChI Key： KTPSSHHMUORXAL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(=C1)C1C=CC=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 258.08920892Da
• Monoisotopic Mass: 258.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų